2-((4-fluorobenzyl)thio)-5-(4-methoxyphenyl)-1-methyl-1H-imidazole

• IUPAC Name: 2-[(4-fluorophenyl)methylsulfanyl]-5-(4-methoxyphenyl)-1-methylimidazole
• InChI: InChI=1S/C18H17FN2OS/c1-21-17(14-5-9-16(22-2)10-6-14)11-20-18(21)23-12-13-3-7-15(19)8-4-13/h3-11H,12H2,1-2H3
• InChI Key: CSLCRAXCEHNXNT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1SCC2=CC=C(C=C2)F)C3=CC=C(C=C3)OC
• Molecular Formula: C18H17FN2OS
• Molecular Weight: 328.4 g/mol

Description

2-((4-fluorobenzyl)thio)-5-(4-methoxyphenyl)-1-methyl-1H-imidazole is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of derivatives related to 2-((4-fluorobenzyl)thio)-5-(4-methoxyphenyl)-1-methyl-1H-imidazole involves complex chemical processes to form compounds with specific properties. For instance, Banu et al. (2013) described the preparation of 2-(4-fluorobenzyl)-6-(4-methoxyphenyl)imidazo[2,1-b][1,3,4] thiadiazole and its derivative, highlighting the crystal packing and supramolecular interactions through intermolecular C–H⋯O, C–H⋯N, C–H⋯F, and π–π stacking interactions (Banu et al., 2013).

Antimicrobial Activity

Compounds derived from the chemical structure of interest have been explored for their antimicrobial properties. Badige et al. (2009) synthesized novel barbituric acid and thiohydantoin derivatives of imidazo[2,1-b][1,3,4] thiadiazoles, which were screened for antibacterial and antifungal activities, indicating their potential as antimicrobial agents (Badige et al., 2009).